N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide

• IUPAC Name: N-(2-fluorophenyl)-4-(phenylsulfanylmethyl)benzamide
• InChI: InChI=1S/C20H16FNOS/c21-18-8-4-5-9-19(18)22-20(23)16-12-10-15(11-13-16)14-24-17-6-2-1-3-7-17/h1-13H,14H2,(H,22,23)
• InChI Key: HGXMETNLBFLGNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H16FNOS
• Molecular Weight: 337.4 g/mol

Description

N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide is a compound that has been widely studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide is not fully understood, but it is thought to act as a histone deacetylase (HDAC) inhibitor. HDACs are enzymes that play a role in gene expression and are involved in a variety of cellular processes. Inhibition of HDACs has been shown to have anti-tumor and neuroprotective effects, which may explain the observed effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-tumor and neuroprotective properties, it has been found to have anti-inflammatory effects and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. It has also been found to have immunomodulatory effects and has been studied as a potential treatment for autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide is that it has been well-studied and its synthesis method is well-established. Additionally, it has been found to have a variety of potential therapeutic applications, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which may make it more difficult to develop as a therapeutic agent.

Future Directions

There are numerous future directions for research on N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide. One potential avenue of research is to further investigate its anti-tumor properties and to study its potential as a cancer treatment. Additionally, further research could be done to better understand its mechanism of action and to develop it as a therapeutic agent for neurodegenerative diseases and inflammatory diseases. Finally, research could be done to investigate its potential as an immunomodulatory agent and to develop it as a treatment for autoimmune diseases.

Scientific Research Applications

N-(2-fluorophenyl)-4-[(phenylthio)methyl]benzamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroscience, and immunology. This compound has been found to have anti-tumor properties and has been shown to inhibit the growth of various cancer cell lines. Additionally, it has been found to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.